Cas no 103782-08-7 (Allosamidin)

• Product name: Allosamidin
• CAS No: 103782-08-7
• MF: C₂₅H₄₂N₄O₁₄
• MW: 622.619388103485
• CID: 215496
• PubChem ID: 119339

Allosamidin Chemical and Physical Properties

Names and Identifiers

• b-D-Allopyranoside,(3aR,4R,5R,6S,6aS)-2-(dimethylamino)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-4H-cyclopentoxazol-5-yl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-allopyranosyl]-2-deoxy-
• ALLOSAMIDIN
• b-D-Allopyranoside,(3aR,4R,5R,6S,6aS)-2-(dimethylamino)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydr...
• b-D-Allopyranoside,(3aR,4R,5R,6S,6aS)-2-(dimethylamino)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-4H-cyclopentoxazol-5
• (3aR,4R,5R,6S,6aS)-2-(dimethylamino)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-4H-cyclopentoxazol-5-yl 2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-β-D-allopyranosyl]-2-deoxy-β-D-allopyranoside
• (3aR,4R,5R,6S,6aS)-2-dimethylamino-4,5,6,6a-tetrahydro-4-hydroxy-6-hydroxymethyl-3aH-cyclopenta[d][1,3]oxazol-5-yl 2-acetamido-4-O-(2-acetamido-2-deoxy-β-D-allopyranosyl)-2-deoxy-β-D-allopyranoside
• .beta.-D-Allopyranoside, (3aR,4R,5R,6S,6aS)-2-(dimethylamino)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-4H-cyclopentoxazol-5-yl 2-(acetylamino)-4-O-2-(acetylamino)-2-deoxy-.beta.-D-allopyranosyl-2-deoxy-
• HY-120827
• CHEMBL1230997
• DB04628
• N-[(2S,3R,4S,5S,6R)-2-[(2R,3S,4S,5R,6R)-6-[[(3aR,4R,5R,6S,6aS)-2-(dimethylamino)-4-hydroxy-6-(hydroxymethyl)-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]oxazol-5-yl]oxy]-5-acetamido-4-hydroxy-2-(hydroxymethyl)tetrahydropyran-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-3-yl]acetamide
• 5UDJ46528K
• AKOS040747793
• CS-0079267
• ALLOSAMIDIN [ISO]
• 1,2-Dideoxy-2'-dimethylamino-alpha-D-glucopyranoso-[2,1-d]-DELTA2'-thiazoline
• W-200706
• N-[(2S,3R,4S,5S,6R)-2-[(2R,3S,4S,5R,6R)-6-[[(3aR,4R,5R,6S,6aS)-2-(dimethylamino)-4-hydroxy-6-(hydroxymethyl)-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]oxazol-5-yl]oxy]-5-acetamido-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• beta-D-Allopyranoside, 2-(dimethylamino)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-4H-cyclopentoxazol-5-yl 2-(acetylamino)-4-O-(2-(acetylamino)-2-deoxy-beta-D-allopyranosyl)-2-deoxy-, (3aalpha,4beta,5beta,6alpha,6aalpha)-
• .BETA.-D-ALLOPYRANOSIDE, (3AR,4R,5R,6S,6AS)-2-(DIMETHYLAMINO)-3A,5,6,6A-TETRAHYDRO-4-HYDROXY-6-(HYDROXYMETHYL)-4H-CYCLOPENTOXAZOL-5-YL 2-(ACETYLAMINO)-4-O-(2-(ACETYLAMINO)-2-DEOXY-.BETA.-D-ALLOPYRANOSYL)-2-DEOXY-
• {(3aR,4R,5R,6S,6aS)-2-(Dimethylamino)-4-hydroxy-6-(hydroxymethyl)-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]oxazol-5-yl}-2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-beta-D-allopyranosyl]-2-deoxy-beta-D-allopyranoside
• Q27095365
• (3aR,4R,5R,6S,6aS)-2-(dimethylamino)-4-hydroxy-6-(hydroxymethyl)-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]oxazol-5-yl 2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-beta-D-allopyranosyl]-2-deoxy-beta-D-allopyranoside
• C05346
• UNII-5UDJ46528K
• (-)-ALLOSAMIDIN
• NS00072735
• (3AR,4R,5R,6S,6AS)-2-(DIMETHYLAMINO)-3A,5,6,6A-TETRAHYDRO-4-HYDROXY-6-(HYDROXYMETHYL)-4H-CYCLOPENTOXAZOL-5-YL 2-(ACETYLAMINO)-4-O-(2-(ACETYLAMINO)-2-DEOXY-.BETA.-D-ALLOPYRANOSYL)-2-DEOXY-.BETA.-D-ALLOPYRANOSIDE
• 103782-08-7
• Allosamidine
• SCHEMBL118668
• DTXSID90883122
• (-)-ALLOSAMIDINE
• A82516
• BDBM50331851
• A-82516
• A 82516
• Allosamidin

• Inchi： InChI=1S/C25H42N4O14/c1-8(33)26-14-17(36)16(35)11(6-31)39-23(14)42-22-12(7-32)40-24(15(19(22)38)27-9(2)34)41-21-10(5-30)20-13(18(21)37)28-25(43-20)29(3)4/h10-24,30-32,35-38H,5-7H2,1-4H3,(H,26,33)(H,27,34)/t10-,11+,12+,13+,14+,15+,16+,17-,18+,19-,20-,21+,22+,23-,24-/m0/s1
• InChI Key： MDWNFWDBQGOKNZ-XYUDZHFQSA-N
• SMILES： CC(N[C@@H]1[C@H](O)[C@H](O)[C@@H](CO)O[C@H]1O[C@@H]1[C@@H](CO)O[C@@H](O[C@H]2[C@H](O)[C@H]3N=C(O[C@H]3[C@@H]2CO)N(C)C)[C@H](NC(=O)C)[C@@H]1O)=O

Computed Properties

• Exact Mass: 622.27000
• Monoisotopic Mass: 622.26975203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 262Ų

Experimental Properties

• PSA: 261.56000
• LogP: -5.83130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds N-acyl-alpha-hexosamines

Additional information on Allosamidin

Allosamidin: A Comprehensive Overview

Allosamidin (CAS No. 103782-08-7) is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified under the broader category of organic compounds, has been extensively studied for its role in various biological and chemical processes. Recent advancements in research have shed light on its mechanisms of action, making it a subject of interest for both academic and industrial sectors.

The CAS No. 103782-08-7 designation uniquely identifies Allosamidin within the chemical database, ensuring clarity and precision in scientific communication. This identifier is crucial for researchers and manufacturers who rely on standardized nomenclature to reference compounds accurately. The compound's structure, which includes a complex arrangement of functional groups, contributes to its versatile properties and reactivity.

Recent studies have explored the biological activity of Allosamidin, particularly its potential as a bioactive agent in pharmacological applications. Researchers have identified that Allosamidin exhibits significant antioxidant properties, which could be harnessed in the development of novel therapeutic agents. These findings are particularly promising in the context of oxidative stress-related diseases, where antioxidants play a critical role in mitigating cellular damage.

In addition to its biological implications, Allosamidin has also been investigated for its role in chemical synthesis and catalysis. Its ability to act as a catalyst in certain organic reactions has opened new avenues for green chemistry practices, emphasizing sustainability and efficiency in industrial processes. This dual functionality underscores the compound's versatility and positions it as a valuable tool in both medicinal and industrial chemistry.

The synthesis of Allosamidin involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have improved the scalability of this process, making it more feasible for large-scale production. This is particularly important as demand for the compound grows across various industries.

From an environmental perspective, understanding the degradation pathways of Allosamidin is essential for assessing its ecological impact. Studies have shown that the compound undergoes rapid biodegradation under specific conditions, reducing its persistence in the environment. This characteristic aligns with global efforts to develop eco-friendly chemicals that minimize ecological disruption.

In conclusion, Allosamidin (CAS No. 103782-08-7) is a multifaceted compound with significant potential across diverse fields. Its unique properties, coupled with recent research breakthroughs, highlight its importance as a subject of ongoing investigation. As scientific understanding of this compound continues to evolve, so too will its applications, contributing to advancements in medicine, industry, and environmental science.